Cas no 2105471-85-8 (2-methyl-2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}propanoic acid)

2-methyl-2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}propanoic acid structure
2105471-85-8 structure
Product Name:2-methyl-2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}propanoic acid
CAS No:2105471-85-8
MF:C9H13N3O3
MW:211.217821836472
CID:6470080
PubChem ID:165490536
Update Time:2025-07-14

2-methyl-2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}propanoic acid
    • EN300-1139470
    • 2-methyl-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}propanoic acid
    • 2105471-85-8
    • Inchi: 1S/C9H13N3O3/c1-9(2,8(13)14)7-11-10-6-5-15-4-3-12(6)7/h3-5H2,1-2H3,(H,13,14)
    • InChI Key: XMQROZPVSCWCRG-UHFFFAOYSA-N
    • SMILES: O1CC2=NN=C(C(C(=O)O)(C)C)N2CC1

Computed Properties

  • Exact Mass: 211.09569129g/mol
  • Monoisotopic Mass: 211.09569129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 77.2Ų

2-methyl-2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1139470-0.05g
2-methyl-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}propanoic acid
2105471-85-8 95%
0.05g
$888.0 2023-10-26
Enamine
EN300-1139470-0.1g
2-methyl-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}propanoic acid
2105471-85-8 95%
0.1g
$930.0 2023-10-26
Enamine
EN300-1139470-0.25g
2-methyl-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}propanoic acid
2105471-85-8 95%
0.25g
$972.0 2023-10-26
Enamine
EN300-1139470-0.5g
2-methyl-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}propanoic acid
2105471-85-8 95%
0.5g
$1014.0 2023-10-26
Enamine
EN300-1139470-1.0g
2-methyl-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}propanoic acid
2105471-85-8
1g
$1286.0 2023-06-09
Enamine
EN300-1139470-2.5g
2-methyl-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}propanoic acid
2105471-85-8 95%
2.5g
$2071.0 2023-10-26
Enamine
EN300-1139470-5.0g
2-methyl-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}propanoic acid
2105471-85-8
5g
$3728.0 2023-06-09
Enamine
EN300-1139470-10.0g
2-methyl-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}propanoic acid
2105471-85-8
10g
$5528.0 2023-06-09
Enamine
EN300-1139470-1g
2-methyl-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}propanoic acid
2105471-85-8 95%
1g
$1057.0 2023-10-26
Enamine
EN300-1139470-5g
2-methyl-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}propanoic acid
2105471-85-8 95%
5g
$3065.0 2023-10-26

Additional information on 2-methyl-2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}propanoic acid

Recent Advances in the Study of 2-methyl-2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}propanoic acid (CAS: 2105471-85-8)

The compound 2-methyl-2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}propanoic acid (CAS: 2105471-85-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. The triazoloxazine core structure of 2-methyl-2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}propanoic acid is particularly noteworthy for its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and catalytic cyclization, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 2-methyl-2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}propanoic acid exhibits promising bioactivity, particularly in modulating immune responses and inhibiting specific enzymatic pathways. For instance, recent findings published in the Journal of Medicinal Chemistry indicate that this compound shows inhibitory effects on pro-inflammatory cytokines, suggesting potential applications in treating autoimmune diseases. Additionally, its structural analogs have been investigated for their neuroprotective properties, with preliminary data indicating efficacy in models of Parkinson's disease.

The pharmacokinetic profile of 2-methyl-2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}propanoic acid has also been a focus of recent research. Studies utilizing high-performance liquid chromatography (HPLC) and mass spectrometry have provided insights into its metabolic stability and bioavailability. These findings are critical for further development, as they inform dosage optimization and formulation strategies for potential therapeutic use.

Looking ahead, the compound's versatility and bioactivity make it a promising candidate for further exploration in drug discovery. Ongoing research is investigating its potential as a scaffold for designing new derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-methyl-2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}propanoic acid (CAS: 2105471-85-8) represents a significant area of interest in chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated biological activities, position it as a valuable tool for developing novel therapeutics. Future studies will likely focus on expanding its applications and optimizing its pharmacological properties to meet clinical needs.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD